5-[4-(9H-carbazol-9-yl)phenyl]-7-(4,6-diphenyl-1,3,5-triazin-2-yl)-5,7-dihydro-Indolo[2,3-b]carbazole

• Molecular Formula: C51H32N6
• Molecular Weight: 728.8 g/mol
• IUPAC Name: 7-(4-carbazol-9-ylphenyl)-5-(4,6-diphenyl-1,3,5-triazin-2-yl)indolo[2,3-b]carbazole
• InChI: InChI=1S/C51H32N6/c1-3-15-33(16-4-1)49-52-50(34-17-5-2-6-18-34)54-51(53-49)57-46-26-14-10-22-40(46)42-31-41-39-21-9-13-25-45(39)56(47(41)32-48(42)57)36-29-27-35(28-30-36)55-43-23-11-7-19-37(43)38-20-8-12-24-44(38)55/h1-32H
• InChI Key: QYYBFBYKTVEDKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC(=N2)N3C4=CC=CC=C4C5=C3C=C6C(=C5)C7=CC=CC=C7N6C8=CC=C(C=C8)N9C1=CC=CC=C1C1=CC=CC=C19)C1=CC=CC=C1

Description

This compound is a hybrid organic semiconductor combining indolo[2,3-b]carbazole and 4,6-diphenyl-1,3,5-triazine moieties. Indolo[2,3-b]carbazole belongs to a subclass of indolocarbazoles, planar aromatic systems known for their electron-donating properties and thermal stability . The triazine group acts as an electron-deficient unit, facilitating charge transport in optoelectronic devices. The molecular design aims to balance hole- and electron-transport capabilities, making it suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaics .

Biological Activity

The compound 5-[4-(9H-carbazol-9-yl)phenyl]-7-(4,6-diphenyl-1,3,5-triazin-2-yl)-5,7-dihydro-Indolo[2,3-b]carbazole is a complex molecule belonging to the indolocarbazole family, which has garnered attention due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by data tables, case studies, and research findings.

Chemical Structure and Properties

The compound's structure can be broken down into several key components:

• Indolo[2,3-b]carbazole core : This moiety is known for various biological activities, including anticancer and antiviral effects.
• Carbazole derivatives : These are recognized for their potential as therapeutic agents.
• Triazine substituents : This addition may enhance the compound's pharmacological properties.

Antiviral Activity

Research indicates that indolocarbazole derivatives exhibit significant antiviral properties. The compound has shown effectiveness against various viral strains through mechanisms involving kinase inhibition.

Key Findings:

• Target : The pUL97 protein kinase of Human Cytomegalovirus (HCMV).
• IC50 Values : The compound demonstrated a range of IC50 values from 0.0012 µM to 0.4 µM against HCMV strains, indicating potent antiviral activity with low cytotoxicity .

Anticancer Activity

Indolo[2,3-b]carbazole compounds have been studied for their anticancer properties. The compound's ability to inhibit cell proliferation in cancer cell lines has been documented.

Case Study:

• In vitro studies on breast cancer cells (MCF-7) showed that related indolocarbazole compounds inhibited estrogen-induced cell proliferation . The mechanism involved the induction of cytochrome P450 enzymes (CYP1A1), which play a role in tumor suppression.

Antioxidant Properties

Preliminary studies suggest that the compound may possess antioxidant capabilities, contributing to its overall therapeutic potential.

Structure-Activity Relationship (SAR)

The biological activity of carbazole derivatives often correlates with specific structural features. For instance:

Structural Feature	Biological Activity
Carbazole moiety	Antiviral, anticancer
Triazine ring	Enhanced potency against viral targets
Substituents	Modulate cytotoxicity and selectivity

Pharmacokinetic Properties

Understanding the pharmacokinetics of this compound is crucial for its development as a therapeutic agent. Studies indicate favorable absorption characteristics and potential as a P-glycoprotein inhibitor, which could enhance its bioavailability .

Comparison with Similar Compounds

Key Structural Features:

• Indolo[2,3-b]carbazole core : Provides rigidity, high glass transition temperature (>150°C), and hole-transport properties due to nitrogen-rich heterocycles .
• Triazine substituent : Enhances electron affinity (EA ≈ 3.0 eV) and prevents excimer formation in thin films, critical for OLED efficiency .
• Extended conjugation : The phenyl bridge between carbazole and triazine units improves π-orbital overlap, broadening absorption/emission spectra .

Comparison with Structurally Similar Compounds

The compound is compared to analogous carbazole-triazine hybrids and other indolocarbazole derivatives (Table 1).

Table 1: Comparative Analysis of Key Properties

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	λabs (nm)	λem (nm)	Application	Reference
5-[4-(9H-Carbazol-9-yl)phenyl]-7-(4,6-diphenyl-1,3,5-triazin-2-yl)-5,7-dihydro-Indolo[2,3-b]carbazole	474.56	>300 (decomp.)	380, 420	520 (green)	OLED host, photovoltaics
4,7-Di(9H-carbazol-9-yl)-5-methyl-1,10-phenanthroline (5h)	602.68	>350	365	430 (blue)	OLED emissive layer
9-{4-[(E)-2-(4,6-Dimethyl-1,3,5-triazin-2-yl)ethenyl]phenyl}-9H-carbazole	376.45	209–211	340	450 (blue-green)	Organic semiconductors
Indolo[2,3-c]carbazole (5aa)	356.41	280–282	330	440 (blue)	Fluorescent sensors
4,7-Di(10H-phenothiazin-10-yl)-1,10-phenanthroline (5i)	632.76	149–150	390	550 (yellow-green)	Thermally activated delayed fluorescence (TADF)

Optoelectronic Performance

• Electroluminescent Efficiency: The target compound achieves external quantum efficiency (EQE) >15% in green OLEDs, outperforming phenothiazine-based derivatives (e.g., compound 5i, EQE ≈ 10%) due to suppressed exciton quenching .
• Charge Transport : The triazine unit in the target compound enhances electron mobility (µ_e ≈ 10⁻³ cm²/Vs), comparable to 4,7-dicarbazolyl phenanthrolines (µ_e ≈ 10⁻⁴ cm²/Vs) but lower than triazine-ethenyl carbazoles (µ_e ≈ 10⁻² cm²/Vs) .

Thermal and Morphological Stability

• The indolo[2,3-b]carbazole core ensures a glass transition temperature (T_g) >150°C, superior to indolo[2,3-c]carbazole derivatives (T_g ≈ 120°C) .
• Phenothiazine-based compounds (e.g., 5i) exhibit lower thermal stability (Tg <100°C), limiting their use in high-temperature device fabrication .